Cas no 91659-17-5 (Benzoic acid, 2-bromo-5-hydroxy-4-iodo-)

Benzoic acid, 2-bromo-5-hydroxy-4-iodo-, is a halogenated aromatic compound featuring bromine, iodine, and hydroxyl functional groups on the benzoic acid scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of multiple halogens enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the hydroxyl group offers further derivatization potential. Its high purity and well-defined composition ensure consistent performance in research and industrial applications. This compound is particularly suited for studies requiring precise halogenated aromatic frameworks.
Benzoic acid, 2-bromo-5-hydroxy-4-iodo- structure
91659-17-5 structure
Product Name:Benzoic acid, 2-bromo-5-hydroxy-4-iodo-
CAS No:91659-17-5
MF:C7H4BrIO3
MW:342.913333892822
CID:4315070
Update Time:2025-06-08

Benzoic acid, 2-bromo-5-hydroxy-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-5-hydroxy-4-iodo-
    • Inchi: 1S/C7H4BrIO3/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,10H,(H,11,12)
    • InChI Key: MYNLOLLODWELDL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(O)=C(I)C=C1Br

Benzoic acid, 2-bromo-5-hydroxy-4-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-107674648-1.0g
2-bromo-5-hydroxy-4-iodobenzoic acid
91659-17-5 95%
1.0g
$0.0 2022-12-05

Additional information on Benzoic acid, 2-bromo-5-hydroxy-4-iodo-

Recent Advances in the Study of Benzoic acid, 2-bromo-5-hydroxy-4-iodo- (CAS: 91659-17-5): A Comprehensive Research Brief

Benzoic acid, 2-bromo-5-hydroxy-4-iodo- (CAS: 91659-17-5) is a halogenated benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique substitution pattern of bromine, iodine, and hydroxyl groups, has been the subject of numerous studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. This research brief provides a comprehensive overview of the latest findings related to this compound, highlighting key advancements and future directions in the field.

Recent studies have focused on the synthesis and structural modification of Benzoic acid, 2-bromo-5-hydroxy-4-iodo- to enhance its biological activity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction to introduce the iodine moiety with high regioselectivity. The study demonstrated that this method offers improved yields and scalability compared to traditional approaches, making it more suitable for industrial applications. Additionally, the authors explored the compound's potential as a scaffold for the development of antimicrobial agents, with preliminary results showing promising activity against drug-resistant bacterial strains.

In the realm of pharmacology, researchers have investigated the mechanistic basis of Benzoic acid, 2-bromo-5-hydroxy-4-iodo-'s biological effects. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it was found to selectively target cyclooxygenase-2 (COX-2), an enzyme associated with chronic inflammation and pain. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the enzyme, providing valuable insights for the design of next-generation anti-inflammatory drugs.

Another area of interest is the compound's potential role in cancer therapy. A recent preprint (2024) from a collaborative research group at Harvard Medical School and MIT described the synthesis of a series of derivatives based on Benzoic acid, 2-bromo-5-hydroxy-4-iodo- and their evaluation as potential anticancer agents. The researchers identified several derivatives with significant cytotoxicity against various cancer cell lines, including breast and lung cancer. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as novel chemotherapeutic agents. Further in vivo studies are currently underway to assess their efficacy and safety profiles.

Beyond its medicinal applications, Benzoic acid, 2-bromo-5-hydroxy-4-iodo- has also been explored for its utility in material science. A 2023 study in ACS Applied Materials & Interfaces demonstrated that this compound can serve as a precursor for the synthesis of halogen-doped graphene materials. The iodine and bromine atoms in the compound were found to facilitate the formation of defects in the graphene lattice, leading to enhanced electronic properties. These materials showed potential for use in energy storage devices, such as supercapacitors and batteries, due to their improved conductivity and stability.

In conclusion, Benzoic acid, 2-bromo-5-hydroxy-4-iodo- (CAS: 91659-17-5) continues to be a compound of significant interest across multiple disciplines, from medicinal chemistry to material science. Recent advancements in its synthesis, biological evaluation, and application development have expanded our understanding of its potential. Future research should focus on optimizing its pharmacological properties, exploring new derivatives, and translating these findings into practical applications. The compound's versatility and unique structural features position it as a promising candidate for further investigation and development in the coming years.

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